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Compound of Interest

Compound Name: Sulfisomidin

Cat. No.: B1681191 Get Quote

This technical guide provides a comprehensive overview of the synthesis and manufacturing

process of Sulfisomidine (also known as sulphasomidine or N'-(2,6-dimethyl-4-

pyrimidinyl)sulfanilamide). The content is tailored for researchers, scientists, and drug

development professionals, offering detailed experimental protocols, tabulated quantitative

data, and visualizations of the chemical synthesis pathway and its mechanism of action.

Introduction
Sulfisomidine is a sulfonamide antibacterial agent effective against a range of Gram-positive

and Gram-negative bacteria.[1][2][3] Like other sulfonamides, its therapeutic effect stems from

its ability to interfere with the folic acid synthesis pathway in bacteria, a process essential for

their growth and replication.[1][4][5] This guide focuses on the chemical synthesis of

Sulfisomidine, providing a step-by-step methodology for its laboratory-scale preparation and

purification.

Core Synthesis Pathway
The manufacturing of Sulfisomidine is a multi-step process that begins with the reaction of 6-

amino-2,4-dimethylpyrimidine with p-nitrobenzenesulfonyl chloride. This is followed by a

subsequent reaction and reduction to yield the final active pharmaceutical ingredient.

Experimental Protocols
The following protocols detail the key stages in the synthesis of Sulfisomidine.
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Step 1: Synthesis of bis-N-(p-nitrobenzenesulfonyl)-6-
amino-2,4-dimethylpyrimidine

Suspend 123 parts of finely powdered 6-amino-2,4-dimethylpyrimidine in 250 parts of dry

pyridine.

Add 222 parts of p-nitrobenzenesulfonyl chloride to the suspension at a temperature of 50-

55°C.[6][7]

Heat the mixture for 2 hours at 55°C.[6][7]

Upon completion, add water to the crystalline aggregate formed.

Filter the precipitated bis-N-(p-nitrobenzenesulfonyl)-6-amino-2,4-dimethylpyrimidine by

suction and wash it with water.[6][7]

Purify the product by recrystallizing from methyl ethyl ketone. The purified intermediate melts

at approximately 210-215°C with decomposition upon rapid heating.[6][7]

Step 2: Synthesis of 6-(p-nitrobenzenesulfonamido)-2,4-
dimethylpyrimidine

Heat to boiling a mixture of 49.3 parts of bis-N-(p-nitrobenzenesulfonyl)-6-amino-2,4-

dimethylpyrimidine and 12.3 parts of 6-amino-2,4-dimethylpyrimidine in 50 parts of dry

pyridine for one hour.[6][7]

After cooling, precipitate the product, 6-(p-nitrobenzenesulfonamido)-2,4-dimethylpyrimidine,

by adding water.[6][7]

Filter the precipitate by suction.

Purify the product by dissolving it in dilute caustic soda and then precipitating it with an acid.

[6][7]

Further purify by recrystallization from dilute alcohol. The final product has a melting point of

188-189°C with decomposition.[6][7]
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Step 3: Synthesis of 6-(p-
aminobenzenesulfonamido)-2,4-dimethylpyrimidine
(Sulfisomidine)

Reduce the nitro group of 6-(p-nitrobenzenesulfonamido)-2,4-dimethylpyrimidine to an amino

group. This can be achieved through reaction with iron and hydrochloric acid.[6][7]

The resulting product is 6-(p-aminobenzenesulfonamido)-2,4-dimethylpyrimidine

(Sulfisomidine), which has a melting point of 236°C.[6]

Quantitative Data Summary
The following table summarizes the key quantitative parameters for the synthesis of

Sulfisomidine.
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Visualizations
Sulfisomidine Synthesis Pathway
The following diagram illustrates the chemical workflow for the synthesis of Sulfisomidine.
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Sulfisomidine Synthesis Pathway

Mechanism of Action: Inhibition of Folic Acid Synthesis
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This diagram illustrates the mechanism by which Sulfisomidine exerts its antibacterial effect.
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Sulfisomidine's Mechanism of Action

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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